Cas no 2060025-41-2 (3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060025-41-2
• MF: C₁₄H₁₂F₂N₂O₂
• MW: 278.254090309143
• MDL: MFCD30487650
• CID: 5222106
• PubChem ID: 137702544
• Update Time: 2025-10-29

3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, 1-(2,5-difluorophenyl)-β,2-dioxo-
• 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487650
• Inchi： 1S/C14H12F2N2O2/c15-9-3-4-11(16)12(8-9)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChI Key： CEUHYBVIQQIEJC-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C=C(F)C=CC=1F)C(=O)CC#N

Additional information on 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

Introduction to 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060025-41-2) and Its Emerging Applications in Chemical Biology

The compound 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060025-41-2) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a piperidine core with fluorinated aromatic and nitrile functionalities, make it a compelling candidate for further exploration in drug discovery and molecular targeting.

At the heart of this compound's appeal lies its piperidine scaffold, a motif widely recognized for its role in medicinal chemistry due to its ability to mimic the bioisosteric properties of other heterocycles while maintaining favorable pharmacokinetic profiles. The presence of a fluorinated phenyl ring at the 2,5 positions introduces additional layers of complexity, including enhanced metabolic stability and altered electronic properties that can influence binding affinity and selectivity. The nitrile group at the 3-position further contributes to the molecule's versatility, serving as a versatile handle for further chemical modification or as an anchor for protein interactions.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific protein targets. The structural features of 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile align well with this trend, as they provide multiple opportunities for rational drug design. For instance, the piperidine ring can be engineered to fit into binding pockets of enzymes or receptors, while the fluorine atoms can enhance binding interactions through halogen bonding or by influencing hydrophobic effects.

One particularly exciting area of research involves the use of this compound as a precursor in the synthesis of more complex bioactive molecules. The nitrile group, for example, can be subjected to various transformations such as hydrolysis to form carboxylic acids or reduction to yield amides, enabling the construction of diverse molecular architectures. Similarly, the piperidine core can be functionalized through nucleophilic substitution or other reactions to introduce additional pharmacophores.

Recent studies have also highlighted the potential of fluorinated compounds in medicinal chemistry due to their ability to improve drug-like properties such as lipophilicity and solubility. The fluorinated phenyl ring in 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile is a prime example of how fluorine atoms can be strategically incorporated into molecules to enhance their pharmacological activity. Fluorine substitution at specific positions on aromatic rings can lead to increased metabolic stability by resisting oxidative degradation and can also influence binding interactions by modulating electronic effects.

The compound's potential applications extend beyond traditional drug discovery into fields such as chemical biology and materials science. For instance, it could serve as a tool compound for studying enzyme mechanisms or as a building block for designing novel materials with tailored properties. The combination of structural motifs that are both biologically relevant and chemically versatile makes it an attractive candidate for interdisciplinary research.

From a synthetic chemistry perspective, 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile offers intriguing challenges and opportunities. The presence of multiple functional groups provides chemists with numerous pathways for structural diversification, allowing for the exploration of novel chemical space. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision and yield, opening up new possibilities for both academic research and industrial applications.

In conclusion, 3-1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060025-41-2) represents a promising entity in chemical biology with multifaceted applications ranging from drug discovery to materials science. Its unique structural features—combining a piperidine core with fluorinated aromatic and nitrile functionalities—make it a rich target for further investigation. As research in this field continues to evolve, compounds like this one are likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.